Cas no 1805562-68-8 (Ethyl 2-chloro-6-cyano-4-iodobenzoate)

• Product Name: Ethyl 2-chloro-6-cyano-4-iodobenzoate
• CAS No: 1805562-68-8
• MF: C₁₀H₇ClINO₂
• MW: 335.525553941727
• CID: 4947748
• Update Time: 2025-08-05

Ethyl 2-chloro-6-cyano-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-cyano-4-iodobenzoate

• Inchi： 1S/C10H7ClINO2/c1-2-15-10(14)9-6(5-13)3-7(12)4-8(9)11/h3-4H,2H2,1H3
• InChI Key： WPNOVCRKMRHCMY-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(=O)OCC)=C(C#N)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloro-6-cyano-4-iodobenzoate

Ethyl 2-chloro-6-cyano-4-iodobenzoate: A Comprehensive Overview

Ethyl 2-chloro-6-cyano-4-iodobenzoate (CAS No. 1805562-68-8) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with chlorine, cyano, and iodine groups. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for research and development.

The benzoate moiety serves as the core structure, with the ethyl group acting as an esterifying agent. The substitution pattern on the benzene ring—specifically, the chlorine at position 2, cyano at position 6, and iodine at position 4—creates a highly functionalized molecule. This substitution pattern not only enhances the compound's reactivity but also allows for precise control over its properties during synthesis and application. Recent studies have highlighted the importance of such substituted benzoates in drug design, where fine-tuned substituents can significantly influence bioavailability and efficacy.

One of the most notable aspects of Ethyl 2-chloro-6-cyano-4-iodobenzoate is its versatility in chemical reactions. The cyano group, being electron-withdrawing, increases the electrophilicity of the benzene ring, facilitating various electrophilic aromatic substitution reactions. Conversely, the iodine substituent can act as a leaving group under certain conditions, enabling nucleophilic aromatic substitution. These dual functionalities make this compound an excellent candidate for use in multi-step synthesis pathways, particularly in the construction of complex molecules.

In terms of pharmacological applications, Ethyl 2-chloro-6-cyano-4-iodobenzoate has shown promise as a potential lead compound in drug discovery. Its structure allows for modulation of key pharmacokinetic properties such as solubility and permeability. Recent research has focused on its ability to serve as a scaffold for developing drugs targeting specific receptors or enzymes. For instance, studies have demonstrated that derivatives of this compound can exhibit selective binding to G-protein coupled receptors (GPCRs), making them potential candidates for treating conditions such as hypertension and neurodegenerative diseases.

Beyond pharmaceuticals, Ethyl 2-chloro-6-cyano-4-iodobenzoate has found applications in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to undergo polymerization under controlled conditions has led to its use in creating high-performance materials with tailored mechanical and thermal properties. Additionally, its photoresponsive characteristics have been explored for use in light-sensitive materials, opening avenues for applications in optoelectronics and photovoltaics.

The synthesis of Ethyl 2-chloro-6-cyano-4-iodobenzoate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these syntheses, reducing production costs and environmental impact. For example, the use of transition metal catalysts has enabled more selective formation of the desired substitution pattern on the benzene ring.

In conclusion, Ethyl 2-chloro-6-cyano-4-iodobenzoate (CAS No. 1805562-68_8) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an indispensable tool in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.